5-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-methyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-N-[3-(trifluoromethyl)phenyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C17H14F3N5O2/c1-9-6-14(26)24-16(22-9)25-10(2)13(8-21-25)15(27)23-12-5-3-4-11(7-12)17(18,19)20/h3-8H,1-2H3,(H,23,27)(H,22,24,26)
• InChI Key: OKJRQMMSIKMUKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=C(C=N2)C(=O)NC3=CC=CC(=C3)C(F)(F)F)C
• Molecular Formula: C17H14F3N5O2
• Molecular Weight: 377.32 g/mol

Description

5-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C17H14F3N5O2 and its molecular weight is 377.327. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Pyrazolo[3,4-d]pyrimidine derivatives, including structures similar to the specified compound, have been synthesized and characterized for various applications. Miyashita et al. (1990) demonstrated a method for the facile preparation of 1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones and their derivatives, highlighting their potential in chemical research (Miyashita, Iijima, Higashino, & Matsuda, 1990).

Biological and Pharmacological Applications

• Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their biological activities, including anticancer and anti-5-lipoxygenase agents. This indicates a potential application of similar compounds in the development of new therapeutic agents (Rahmouni et al., 2016).
• The synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through cycloaddition reactions suggests their utility in exploring new pharmacophores and drug discovery (Rahmouni, Romdhane, Ben Said, Guérineau, Touboul, & Jannet, 2014).

Potential in Imaging and Diagnostic Applications

• Research on the synthesis of N-(3-(4-[11C]methylpiperazin-1-yl)-1-(5-methylpyridin-2-yl)-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide suggests its potential use as a PET agent for imaging of the IRAK4 enzyme in neuroinflammation, demonstrating the diagnostic application of such compounds (Wang et al., 2018).

Antimicrobial and Antiviral Potential

• Studies on pyrazolo[3,4-d]pyrimidine derivatives also include their evaluation for antimicrobial activities, suggesting potential applications in combating infectious diseases (Rathod & Solanki, 2018).
• Tantawy et al. (2012) synthesized a series of 3-methyl-1,5-diphenyl-1H-pyrazole derivatives and evaluated their antiviral activity, indicating the relevance of pyrazolo[3,4-d]pyrimidine derivatives in the development of new antiviral agents (Tantawy, Nasr, El-Sayed, & Tawfik, 2012).